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Compound of Interest

Compound Name: 2-Amino-6-hydroxypyridine

Cat. No.: B7721031 Get Quote

Technical Support Center: 2-Amino-6-
hydroxypyridine
As a Senior Application Scientist, this guide provides in-depth technical and safety information

for researchers, scientists, and drug development professionals working with 2-Amino-6-
hydroxypyridine. The following question-and-answer format is designed to address specific

issues you may encounter, ensuring both experimental success and laboratory safety.

Section 1: Core Chemical Data
Before handling, it is crucial to be familiar with the fundamental properties of the compound.

What are the key physical and chemical properties of 2-
Amino-6-hydroxypyridine?
2-Amino-6-hydroxypyridine, also known as 6-Amino-2-hydroxypyridine, is a heterocyclic

organic compound.[1] It is typically a white to light-yellow or black crystalline solid.[2] Its

pyridine ring structure features both an amino (-NH2) and a hydroxyl (-OH) group, which makes

it water-soluble and allows it to participate in various chemical reactions like nucleophilic

substitutions.[2]
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Property Value Source

CAS Number 5154-00-7 [1][2][3]

Molecular Formula C₅H₆N₂O [3][4]

Molecular Weight 110.11 g/mol [4]

Appearance
White to light yellow or black

crystalline powder/solid
[2][4]

Melting Point 211-212°C [4][5]

Boiling Point 358.7 ± 35.0 °C (Predicted) [4][5]

Density 1.208 ± 0.06 g/cm³ (Predicted) [4]

pKa 10.32 ± 0.10 (Predicted) [4]

Section 2: Hazard Identification and Safety
Understanding the hazards is the first step in safe handling. This compound presents multiple

risks that require careful management.

What are the primary hazards associated with 2-Amino-
6-hydroxypyridine?
According to the Globally Harmonized System (GHS), 2-Amino-6-hydroxypyridine is

classified with several hazards. The primary concerns for laboratory personnel are acute

toxicity if swallowed and serious eye irritation.

GHS Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H319: Causes serious eye irritation.
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Risk Codes (Older System): R20/21/22 (Harmful by inhalation, in contact with skin and if

swallowed), R36/37/38 (Irritating to eyes, respiratory system and skin).[4]

Section 3: FAQs - Safe Handling, Storage, and PPE
This section addresses common questions regarding the day-to-day safe use of this chemical.

Q: What Personal Protective Equipment (PPE) is
mandatory when handling this compound?
A: Due to its irritant nature, a comprehensive PPE protocol is essential.

Eye/Face Protection: Always wear chemical safety goggles or glasses with side protection.

[6] A face shield may be necessary for procedures with a high risk of splashing or dust

generation.[6]

Skin Protection: Wear a fully buttoned lab coat and appropriate protective gloves. Inspect

gloves for integrity before each use and use a proper removal technique to avoid skin

contact.[7]

Hand Protection: Nitrile or butyl rubber gloves are generally recommended. However, always

consult the glove manufacturer's compatibility chart for the specific chemical and

breakthrough time.[8]

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhaling dust.[8] If a fume hood is not available or if dust levels are expected to be high, a

NIOSH/MSHA-approved respirator with a particulate filter is required.[9][10]

Q: How should I properly store 2-Amino-6-
hydroxypyridine?
A: Proper storage is critical to maintain chemical integrity and prevent accidents.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[6][9]

Atmosphere: Store under an inert atmosphere if possible, and keep it in a dark place.[4]
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Incompatibilities: Store away from strong oxidizing agents, strong acids, acid anhydrides,

and acid chlorides.[10][11]

General Conditions: Protect from moisture and keep away from heat, sparks, or open

flames.[9]

Q: What are the common signs of exposure I should
watch for?
A: Exposure can cause immediate symptoms. Be vigilant for the following:

Eye Contact: Redness, pain, and serious irritation.[9][10]

Skin Contact: Redness, itching, and skin irritation.[9][10]

Inhalation: Irritation of the respiratory tract, coughing, and potential breathing difficulties.[9]

[10]

Ingestion: Harmful if swallowed, may cause nausea and other systemic effects.[9]

Section 4: Troubleshooting Guide - Emergency
Procedures
In the event of an accident, a swift and correct response is vital.

Q: What is the first aid procedure for accidental
exposure?
A: Immediate action is required. Always have the Safety Data Sheet (SDS) available for

emergency responders.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[9] Remove contact lenses if present and easy to do.[9] Seek

immediate medical attention.[6]

Skin Contact: Take off all contaminated clothing immediately.[6] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[9] If skin irritation persists, get medical
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advice.[9]

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. If

breathing is difficult, provide oxygen.[6][9] Call a physician if you feel unwell.[9]

Ingestion: If swallowed, call a POISON CENTER or doctor immediately.[9] Rinse the mouth

with water.[9] Do NOT induce vomiting.[6]

Q: How should I handle a small chemical spill?
A: For minor spills, a trained individual can manage the cleanup.

Ensure proper PPE is worn, including respiratory protection.[7]

Remove all sources of ignition from the area.[12]

Avoid generating dust.[12]

Carefully sweep or vacuum the solid material.[6] Place the spilled material into a suitable,

labeled, and closed container for waste disposal.[6][12]

Clean the spill area thoroughly.

Q: What is the protocol for a major spill?
A: For large spills, prioritize personnel safety and containment.

Evacuate all non-essential personnel from the area and move upwind.[7][12]

Alert emergency responders and inform them of the location and nature of the hazard.[12]

If safe to do so, prevent the spill from entering drains or waterways.[6]

Only personnel with appropriate training and full protective equipment, including self-

contained breathing apparatus (SCBA), should attempt to control the leak.[12]

Q: What if a fire involves this chemical?
A: This material is a combustible solid.[12]
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Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[6][7]

Firefighter Protection: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[6][7]

Hazardous Combustion Products: During a fire, toxic gases such as carbon oxides and

nitrogen oxides may be generated.[6][10]

Section 5: Experimental Workflow & Protocol
This section provides a standard protocol for preparing a solution, integrating safety at each

step.

Protocol: Preparation of a Stock Solution
This procedure outlines the steps for safely weighing the solid compound and dissolving it to a

desired concentration.

Preparation: Before starting, ensure the chemical fume hood is certified and functioning

correctly. Clear the workspace of any unnecessary items. Verify that an emergency eyewash

station and safety shower are accessible.[6][8]

Don PPE: Put on all required PPE, including safety goggles, a lab coat, and chemically

resistant gloves.

Tare Weighing Vessel: Place a clean, dry weighing vessel (e.g., weigh boat or glass vial) on

an analytical balance and tare it.

Weighing: Inside the chemical fume hood, carefully transfer the required amount of 2-
Amino-6-hydroxypyridine powder to the tared vessel. Minimize dust generation by

handling the container gently and avoiding rapid movements.[6]

Record Mass: Securely close the primary container of the chemical. Record the exact mass

of the weighed powder.

Dissolution: Add the weighed powder to a beaker or flask containing the desired solvent. Do

this slowly and inside the fume hood.
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Mixing: Stir the solution using a magnetic stirrer or other appropriate method until the solid is

fully dissolved. The compound is soluble in water.[2]

Transfer and Storage: Transfer the final solution to a clearly labeled storage bottle. The label

should include the chemical name, concentration, date, and your initials. Store as per the

guidelines in Section 3.

Cleanup: Dispose of the used weigh boat and any contaminated materials in the designated

solid hazardous waste container.[8] Wipe down the balance and work area in the fume hood.

Doff PPE: Remove gloves and other PPE, and wash hands thoroughly with soap and water.

[6]

Section 6: Visualization - Safe Handling Workflow
The following diagram illustrates the complete lifecycle for handling 2-Amino-6-
hydroxypyridine in a laboratory setting, from procurement to disposal.

Preparation & Planning Active Handling (in Fume Hood)

Post-Experiment

Receive & Verify Chemical
(Check SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh Solid Compound Prepare Solution Perform Experiment

Decontaminate Glassware
 & Work Area

Store Unused Chemical
(Tightly Sealed, Cool, Dry)

Segregate Waste
(Solid, Liquid, Sharps)

Dispose of Waste
(Follow Institutional Protocol)

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Amino-6-hydroxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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